Cas no 167627-24-9 (2-methoxy-4-(4-methoxyphenyl)benzoic Acid)

• Product Name: 2-methoxy-4-(4-methoxyphenyl)benzoic Acid
• CAS No: 167627-24-9
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18319526
• CID: 1348114
• PubChem ID: 53225444
• Update Time: 2025-11-02

2-methoxy-4-(4-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(4-methoxyphenyl)benzoic Acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3,4'-dimethoxy-
• 3,4'-Dimethoxy[1,1'-biphenyl]-4-carboxylic acid
• 3,4'-Dimethoxy-[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319526
• 2-Methoxy-4-(4-methoxyphenyl)benzoic acid, 95%
• 167627-24-9
• DTXSID40689176

• MDL： MFCD18319526
• Inchi： 1S/C15H14O4/c1-18-12-6-3-10(4-7-12)11-5-8-13(15(16)17)14(9-11)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： DPBHTWNNXFRPAR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-4-(4-methoxyphenyl)benzoic Acid

2-Methoxy-4-(4-methoxyphenyl)benzoic Acid (CAS 167627-24-9): A Comprehensive Overview

2-Methoxy-4-(4-methoxyphenyl)benzoic Acid (CAS 167627-24-9) is an organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research and material science. This methoxy-substituted benzoic acid derivative exhibits unique chemical properties that make it valuable for various industrial and scientific purposes. In this article, we will explore its structure, properties, applications, and current market trends, while addressing some of the most frequently asked questions about this compound.

The molecular structure of 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid consists of a benzoic acid core with two methoxy groups attached at specific positions. This arrangement contributes to its distinct physicochemical characteristics, including its solubility profile and reactivity. Researchers often investigate methoxy-substituted compounds like this one for their potential biological activities, particularly in drug discovery programs targeting inflammation and metabolic disorders.

One of the most common questions about CAS 167627-24-9 relates to its synthesis methods. The compound can be prepared through several organic reactions, including Friedel-Crafts acylation and subsequent functional group modifications. Recent advancements in green chemistry have led to more sustainable production methods for such aromatic carboxylic acids, reducing environmental impact while maintaining high purity standards demanded by pharmaceutical applications.

In pharmaceutical research, 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid serves as an important building block for drug development. Its structural features make it suitable for creating analogs with potential therapeutic effects. Current studies explore its derivatives as possible candidates for treating various conditions, aligning with the growing interest in small molecule therapeutics and personalized medicine approaches.

The material science field has also shown interest in this compound. Its aromatic structure and functional groups make it a potential candidate for developing advanced polymers and liquid crystal materials. Researchers are particularly interested in how the methoxy groups influence the compound's electronic properties, which could be valuable for organic electronic applications.

Quality control is crucial when working with 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify the purity and identity of the compound. These quality assurance measures are especially important for pharmaceutical applications where impurity profiles can significantly impact drug safety and efficacy.

Storage and handling recommendations for CAS 167627-24-9 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers helps maintain the compound's stability over extended periods.

The global market for methoxy-substituted benzoic acids has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical industries. Market analysts project continued expansion as research into novel applications progresses. Companies specializing in fine chemicals often list 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid among their product offerings, catering to diverse research needs.

Recent scientific literature highlights several innovative uses of this compound. Some studies investigate its potential as a ligand in catalytic systems, while others explore its incorporation into supramolecular structures. These developments reflect the compound's versatility and the growing interest in functionalized aromatic compounds across multiple scientific disciplines.

For researchers considering working with 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid, understanding its spectral properties is essential. The compound exhibits characteristic peaks in both infrared and NMR spectra that aid in identification and purity assessment. These analytical fingerprints are particularly valuable when synthesizing or characterizing derivatives of this compound.

Environmental considerations regarding CAS 167627-24-9 focus on responsible disposal methods and biodegradability assessments. While not classified as environmentally hazardous, proper waste management practices should be followed to minimize any potential ecological impact, in line with green chemistry principles.

The future research directions for this compound appear promising. Current investigations explore its potential in developing new materials with tailored properties, as well as its possible biological activities. The dual methoxy substitution pattern presents interesting opportunities for structure-activity relationship studies in medicinal chemistry programs.

When sourcing 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid, researchers should verify supplier credentials and request certificates of analysis to ensure product quality. Reputable chemical suppliers typically provide detailed technical information sheets that include purity specifications, safety data, and recommended storage conditions for this compound.

In conclusion, 2-Methoxy-4-(4-methoxyphenyl)benzoic Acid (CAS 167627-24-9) represents an important compound in modern chemical research with diverse applications. Its unique structural features and potential utility in pharmaceutical and material science applications continue to drive interest from the scientific community. As research progresses, we can anticipate new discoveries that will further expand the applications of this versatile aromatic carboxylic acid derivative.